Cas no 521928-51-8 (Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester is a versatile organic compound with significant applications in pharmaceutical and chemical industries. This ester exhibits high purity and stability, offering improved solubility and reactivity. Its unique structure allows for effective synthesis of biologically active molecules, making it a valuable intermediate in drug discovery. The ethyl ester functionality enhances solubility in organic solvents, facilitating its use in various chemical reactions.
521928-51-8 structure
Product Name:Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
CAS No:521928-51-8
MF:C12H16ClNO2
MW:241.713942527771
CID:5910498
PubChem ID:60797228
Update Time:2025-07-30
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
- Ethyl 2-amino-2-(3-chlorophenyl)butanoate
- EN300-705830
- 521928-51-8
- CS-0295758
-
- Inchi: 1S/C12H16ClNO2/c1-3-12(14,11(15)16-4-2)9-6-5-7-10(13)8-9/h5-8H,3-4,14H2,1-2H3
- InChI Key: RTVUTXRKSDYDLH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(Cl)C=1)(N)(CC)C(=O)OCC
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 311.2±27.0 °C(Predicted)
- pka: 6.81±0.10(Predicted)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-705830-0.05g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.05g |
$647.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.1g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.1g |
$678.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.25g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.25g |
$708.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.5g |
$739.0 | 2023-05-31 | ||
| Enamine | EN300-705830-1.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 1g |
$770.0 | 2023-05-31 | ||
| Enamine | EN300-705830-2.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 2.5g |
$1509.0 | 2023-05-31 | ||
| Enamine | EN300-705830-5.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 5g |
$2235.0 | 2023-05-31 | ||
| Enamine | EN300-705830-10.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 10g |
$3315.0 | 2023-05-31 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-50mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 50mg |
¥11642.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-100mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 100mg |
¥12204.00 | 2024-05-10 |
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
521928-51-8 (Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent